Cas no 878683-47-7 (2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one)

• Product Name: 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• CAS No: 878683-47-7
• MF: C₁₂H₉N₃OS₂
• MW: 275.349359273911
• CID: 5437461
• Update Time: 2025-05-24

2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

• Inchi： 1S/C12H9N3OS2/c13-11-15(12-14-6-7-17-12)10(16)9(18-11)8-4-2-1-3-5-8/h1-7,9,13H
• InChI Key： YPPLVSANTKEVFM-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)C(=O)N(C2=NC=CS2)C1=N

Additional information on 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

Introduction to 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one (CAS No. 878683-47-7)

The compound 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one, identified by its CAS number 878683-47-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple nitrogen-containing rings, including a thiazole moiety and a thiazolidinone scaffold, positions this compound as a versatile candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one as a scaffold for developing novel pharmacological agents. Its molecular structure incorporates functional groups that are known to interact with biological targets, making it an attractive candidate for modulating various physiological pathways. The thiazole ring, in particular, is a privileged scaffold in medicinal chemistry, widely recognized for its role in numerous bioactive compounds. Its incorporation into the thiazolidinone core enhances the compound's potential to exhibit desirable pharmacokinetic properties and target specificity.

The phenyl substituent at the 5-position of the molecule contributes to its overall bioactivity by influencing electronic distribution and steric interactions. This aromatic group is often employed in drug design to improve binding affinity and metabolic stability. The combination of these structural elements makes 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one a compelling candidate for further investigation in the development of small-molecule drugs.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing various therapeutic challenges. The thiazolidinone moiety is particularly noteworthy, as it is associated with compounds that exhibit anti-inflammatory, antimicrobial, and anticancer properties. By leveraging this scaffold, researchers aim to develop molecules that can selectively interact with disease-causing targets while minimizing off-target effects.

One of the most exciting aspects of 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one is its versatility in chemical modification. The presence of multiple reactive sites allows for the introduction of additional functional groups or modifications to fine-tune its biological activity. This flexibility is crucial in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological profiles. Researchers have utilized computational methods and high-throughput screening techniques to identify derivatives of this compound that may exhibit enhanced efficacy or reduced toxicity.

Moreover, the compound's potential as an intermediate in synthetic chemistry has not been overlooked. Its unique structure provides a platform for exploring novel synthetic pathways and methodologies. The development of efficient synthetic routes is essential for scaling up production and making these promising candidates accessible for preclinical and clinical studies. Advances in synthetic organic chemistry have enabled the preparation of complex heterocyclic compounds like 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one with high precision and yield.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. Initial studies suggest that it may interact with specific enzymes or receptors involved in pathological processes. For instance, its ability to modulate inflammatory pathways has been observed in cell-based assays, indicating potential applications in treating chronic inflammatory diseases. Additionally, preliminary data suggest that it may exhibit antimicrobial activity against certain resistant strains of bacteria.

The integration of computational biology and machine learning has further accelerated the discovery process for compounds like 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one. These tools allow researchers to predict binding affinities and identify optimal modifications based on large datasets of known bioactive molecules. By leveraging such technologies, scientists can prioritize candidates for experimental validation more efficiently than traditional methods alone.

In conclusion,2-imino-5-ph enyl - 3 - ( 1 , 3 - thia z ol - 2 - yl ) - 1 , 3 - thia z oli d i n - 4 - one (CAS No. 878683 -47 -7) represents a significant advancement in medicinal chemistry with broad implications for therapeutic development. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications and synthetic strategies,this compound holds great promise as a building block for next-generation pharmaceuticals.